2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-one

• Molecular Formula: C16H10N4O5S
• Molecular Weight: 370.3 g/mol
• IUPAC Name: 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C16H10N4O5S/c21-15-9-12(10-4-2-1-3-5-10)17-16(18-15)26-14-7-6-11(19(22)23)8-13(14)20(24)25/h1-9H,(H,17,18,21)
• InChI Key: PGYJQVJGJDEHEX-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=O)N=C(N2)SC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-one, also known as DNPS-Pyrimidinone, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of carbonic anhydrase IX, which is involved in the regulation of pH in tumors. 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone may also act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase IX, which is involved in the regulation of pH in tumors. 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone has also been shown to induce apoptosis in cancer cells. Additionally, the compound has been shown to be a fluorescent probe for the detection of thiols.

Advantages and Limitations for Lab Experiments

2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of thiols. It has also been shown to be a potential anticancer agent and inhibitor of carbonic anhydrase IX. However, the compound has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone. Further studies are needed to fully understand the mechanism of action of the compound. Additionally, the potential applications of 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone as a fluorescent probe, anticancer agent, and inhibitor of carbonic anhydrase IX need to be further explored. The toxicity of the compound also needs to be investigated further. Finally, the potential for the development of new derivatives of 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone needs to be explored to enhance its potential applications.

Synthesis Methods

2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone can be synthesized using various methods, including the reaction of 2,4-dinitrophenylhydrazine with ethyl acetoacetate, followed by reaction with phenyl isothiocyanate. Another method involves the reaction of 2,4-dinitrophenylhydrazine with ethyl cyanoacetate, followed by reaction with phenyl isothiocyanate. The synthesized compound has been characterized using various spectroscopic techniques, including NMR and IR spectroscopy.

Scientific Research Applications

2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone has been widely used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of thiols and as a potential anticancer agent. 2-(2,4-dinitrophenyl)sulfanyl-6-phenyl-1H-pyrimidin-4-oneinone has also been used as a potential inhibitor of human carbonic anhydrase IX, which is overexpressed in various tumors.